Cas no 118354-50-0 (Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel-)
118354-50-0 structure
Product Name:Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel-
CAS No:118354-50-0
MF:C15H18O2
MW:230.302224636078
CID:236396
PubChem ID:147245
Update Time:2025-04-19
Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel-
- (1aS,1bS,5aS,9bR)-7-methoxy-1a,1b,2,3,4,5,5a,9b-octahydrophenanthro[9,10-b]oxirene
- (4abeta,9alpha,10alpha)-6-Methoxy-9,10-epoxy-trans-1,2,3,4,4a,9,10,10a -octahydrophenanthrene
- (4abeta,9alpha,10alpha)-6-Methoxy-9,10-epoxy-trans-1,2,3,4,4a,9,10,10a-octahydrophenenthrene
- CCRIS 7430
- 118354-50-0
- (4abeta,9alpha,10alpha)-6-Methoxy-9,10-epoxy-trans-1,2,3,4,4a,9,10,10a-octahydrophenanthrene
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- Inchi: 1S/C15H18O2/c1-16-9-6-7-12-13(8-9)10-4-2-3-5-11(10)14-15(12)17-14/h6-8,10-11,14-15H,2-5H2,1H3/t10-,11-,14-,15+/m0/s1
- InChI Key: SEEWCDWTXYKWKT-LWWSYDQCSA-N
- SMILES: O1[C@@H]2C3C=CC(=CC=3[C@H]3CCCC[C@@H]3[C@H]12)OC
Computed Properties
- Exact Mass: 230.130679813g/mol
- Monoisotopic Mass: 230.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 21.8Ų
Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
118354-50-0 (Phenanthro[9,10-b]oxirene,1a,1b,2,3,4,5,5a,9b-octahydro-7-methoxy-, (1aR,1bR,5aR,9bS)-rel-) Related Products
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